Cas no 2703774-78-9 (2-azaspiro3.3heptane-6-sulfonyl fluoride, trifluoroacetic acid)

• Product Name: 2-azaspiro3.3heptane-6-sulfonyl fluoride, trifluoroacetic acid
• CAS No: 2703774-78-9
• MF: C₈H₁₁F₄NO₄S
• MW: 293.235855340958
• MDL: MFCD34551245
• CID: 5464221
• PubChem ID: 165946636
• Update Time: 2025-06-14

2-azaspiro3.3heptane-6-sulfonyl fluoride, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• Z5214988470
• 2-azaspiro[3.3]heptane-6-sulfonyl fluoride; trifluoroacetic acid
• 2-azaspiro3.3heptane-6-sulfonyl fluoride, trifluoroacetic acid

• MDL： MFCD34551245
• Inchi： 1S/C6H10FNO2S.C2HF3O2/c7-11(9,10)5-1-6(2-5)3-8-4-6;3-2(4,5)1(6)7/h5,8H,1-4H2;(H,6,7)
• InChI Key： OBLIOJHMGDDWOP-UHFFFAOYSA-N
• SMILES： S(C1CC2(CNC2)C1)(=O)(=O)F.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 293.03449165 g/mol
• Monoisotopic Mass: 293.03449165 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8
• Molecular Weight: 293.24

Additional information on 2-azaspiro3.3heptane-6-sulfonyl fluoride, trifluoroacetic acid

Recent Advances in the Application of 2-Azaspiro[3.3]heptane-6-sulfonyl Fluoride, Trifluoroacetic Acid (CAS: 2703774-78-9) in Chemical Biology and Drug Discovery

The compound 2-azaspiro[3.3]heptane-6-sulfonyl fluoride, trifluoroacetic acid (CAS: 2703774-78-9) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural features and reactivity. This bicyclic sulfonyl fluoride derivative has garnered significant attention for its potential applications in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted drug discovery. Recent studies have highlighted its ability to selectively modify proteins through sulfonyl fluoride chemistry, offering new opportunities for probing biological systems and developing therapeutic agents.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of this compound as a versatile warhead for covalent inhibition of serine hydrolases. The researchers found that the strained spirocyclic structure enhances electrophilicity while maintaining selectivity, addressing one of the key challenges in covalent drug development. The trifluoroacetic acid component was shown to improve solubility and bioavailability, making this compound particularly attractive for pharmaceutical applications.

In the field of chemical proteomics, a recent Nature Chemical Biology publication (2024) reported the successful application of 2703774-78-9 in activity-based protein profiling experiments. The compound exhibited excellent cell permeability and target engagement, enabling comprehensive mapping of sulfonyl fluoride-reactive proteomes across multiple cell lines. This work has opened new avenues for target identification and validation in drug discovery programs.

Structural studies using X-ray crystallography have revealed that the 2-azaspiro[3.3]heptane core induces favorable binding geometries when interacting with biological targets. The sulfonyl fluoride moiety forms stable covalent bonds with nucleophilic amino acids, while the spirocyclic structure provides conformational constraints that enhance binding specificity. These findings were recently published in ACS Chemical Biology (2024) and have important implications for rational drug design.

From a synthetic chemistry perspective, recent advances in the preparation of 2703774-78-9 have improved both yield and purity. A 2024 Organic Process Research & Development paper described an optimized synthetic route that reduces the number of steps while maintaining excellent stereochemical control. This development is particularly significant for scaling up production for preclinical studies.

Current research directions focus on expanding the applications of this compound in targeted covalent inhibitor development, particularly for challenging targets in oncology and infectious diseases. Several pharmaceutical companies have included derivatives of 2-azaspiro[3.3]heptane-6-sulfonyl fluoride in their discovery pipelines, with preliminary data showing promising activity against protein targets previously considered undruggable.

As the field progresses, researchers are exploring the combination of this scaffold with other privileged structures in medicinal chemistry to create hybrid molecules with enhanced pharmacological properties. The unique reactivity profile of 2703774-78-9, combined with its favorable physicochemical properties, positions it as a valuable tool for both basic research and drug discovery efforts in the coming years.